![molecular formula C₁₀H₁₆O₉ B1144879 γ-Hydroxybutyric Acid Glucuronide CAS No. 1439527-93-1](/img/no-structure.png)
γ-Hydroxybutyric Acid Glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
γ-Hydroxybutyric Acid (GHB) is a naturally occurring neurotransmitter and a depressant drug . It is a precursor to GABA, glutamate, and glycine in certain brain areas . The existence of a glucuronated GHB metabolite (GHB-GLUC) was hypothesized in the search of improved detection methods .
Synthesis Analysis
GHB-GLUC was found in concentrations ranging from 0.11 to 5.0 µg/mL in anonymous clinical urine samples . Chemically pure standards of GHB-GLUC and a deuterated analogue for chromatography were synthesized .
Molecular Structure Analysis
GHB is an endogenous short-chain fatty acid present in the central nervous system (CNS) . It is an analog of γ-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the CNS .
Chemical Reactions Analysis
The dehydrolysis of GHB converts D-glucuronide to L-gulonic acid, and the D-glucuronide catabolic pathway in turn directly regulates the catabolism of GHB .
Physical And Chemical Properties Analysis
GHB is a substrate for monocarboxylate transporters, which represent significant determinants of absorption, renal reabsorption, and brain and tissue uptake . GHB-GLUC was found to be highly stable towards aqueous hydrolysis within the pH range normally observed for urine even at elevated temperature for several days .
Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
1439527-93-1 |
---|---|
Product Name |
γ-Hydroxybutyric Acid Glucuronide |
Molecular Formula |
C₁₀H₁₆O₉ |
Molecular Weight |
280.23 |
synonyms |
β-D-Glucopyranosiduronic Acid 3-Carboxypropyl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.